N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea

• IUPAC Name: 1-(2-methoxy-4-nitrophenyl)-3-(1-methylpiperidin-4-yl)urea
• InChI: InChI=1S/C14H20N4O4/c1-17-7-5-10(6-8-17)15-14(19)16-12-4-3-11(18(20)21)9-13(12)22-2/h3-4,9-10H,5-8H2,1-2H3,(H2,15,16,19)
• InChI Key: JZVZEDNBFGDZIV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C14H20N4O4
• Molecular Weight: 308.33 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea, also known as MNPU, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MNPU belongs to the class of urea derivatives and has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea is not fully understood, but it is believed to involve the inhibition of cyclooxygenase enzymes, which are responsible for the production of prostaglandins, a group of signaling molecules that play a role in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea can reduce inflammation and pain in animal models of various diseases, including arthritis and neuropathic pain. N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea has also been shown to have anticonvulsant and anxiolytic properties, making it a potential candidate for the treatment of epilepsy and anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea is its relatively simple synthesis method, which allows for large-scale production. N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea is also stable and can be stored for extended periods without degradation. However, one limitation of N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research involving N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea. One direction is the development of new drugs based on N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea for the treatment of pain and inflammation. Another direction is the investigation of the potential uses of N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea in the treatment of epilepsy and anxiety disorders. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea and its potential side effects.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea has been studied for its potential applications in various scientific research fields, including pharmacology, toxicology, and neuroscience. N-(2-methoxy-4-nitrophenyl)-N'-(1-methyl-4-piperidinyl)urea has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.